Cas no 85734-98-1 (Phenol, 4-ethyl-, hydrogen sulfate)
4-Ethylphenol hydrogen sulfate is a sulfate ester derivative of 4-ethylphenol, characterized by its enhanced solubility and stability compared to its parent compound. This chemical is widely utilized in organic synthesis and industrial applications due to its reactive sulfate group, which facilitates further chemical modifications. It serves as a key intermediate in the production of specialty chemicals, including surfactants, pharmaceuticals, and agrochemicals. The compound's improved water solubility makes it advantageous for formulations requiring aqueous compatibility. Additionally, its stability under various conditions ensures reliable performance in synthetic processes. The presence of the ethyl group contributes to its unique reactivity profile, enabling selective transformations in complex synthetic routes.
85734-98-1 structure
Product Name:Phenol, 4-ethyl-, hydrogen sulfate
CAS No:85734-98-1
MF:C8H10O4S
MW:202.227601528168
CID:663658
PubChem ID:20822574
Update Time:2025-07-02
Phenol, 4-ethyl-, hydrogen sulfate Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-ethyl-, hydrogen sulfate
- 4-Ethylphenyl sulfate ammonium salt
- 85734-98-1
- 4-Ethylphenylsulfuric acid
- 4-ethylphenyl sulfate
- CS-0757744
- 4-Ethylphenylsulphate
- p-Ethylphenylsulphuric Acid
- 4-ethylphenyl hydrogen sulfate
- 4-Ethylphenylsulphuric acid
- CHEMBL4530825
- (4-ethylphenyl) hydrogen sulfate
- CHEBI:82932
- HY-W674241
- F75444
- SCHEMBL236312
- Q27156471
-
- Inchi： 1S/C8H10O4S/c1-2-7-3-5-8(6-4-7)12-13(9,10)11/h3-6H,2H2,1H3,(H,9,10,11)
- InChI Key： DWZGLEPNCRFCEP-UHFFFAOYSA-N
- SMILES： C1(OS(O)(=O)=O)=CC=C(CC)C=C1
Computed Properties
- Exact Mass: 202.02997997g/mol
- Monoisotopic Mass: 202.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 72Ų
Phenol, 4-ethyl-, hydrogen sulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P024I89-100mg |
4-Ethylphenyl hydrogen sulfate |
85734-98-1 | 97% | 100mg |
$117.00 | 2023-12-16 | |
| 1PlusChem | 1P024I89-250mg |
4-Ethylphenyl hydrogen sulfate |
85734-98-1 | 97% | 250mg |
$199.00 | 2023-12-16 | |
| Ambeed | A1155177-100mg |
4-Ethylphenyl hydrogen sulfate |
85734-98-1 | 97% | 100mg |
$177.0 | 2025-04-16 | |
| Ambeed | A1155177-250mg |
4-Ethylphenyl hydrogen sulfate |
85734-98-1 | 97% | 250mg |
$300.0 | 2025-04-16 | |
| Ambeed | A1155177-1g |
4-Ethylphenyl hydrogen sulfate |
85734-98-1 | 97% | 1g |
$807.0 | 2025-04-16 | |
| Ambeed | A1155177-5mg |
4-Ethylphenyl hydrogen sulfate |
85734-98-1 | 97% | 5mg |
$25.0 | 2025-04-16 | |
| Ambeed | A1155177-5mg |
4-Ethylphenyl hydrogen sulfate |
85734-98-1 | 97% | 5mg |
$25.0 | 2025-04-16 | |
| Ambeed | A1155177-10mg |
4-Ethylphenyl hydrogen sulfate |
85734-98-1 | 97% | 10mg |
$35.0 | 2025-04-16 | |
| Ambeed | A1155177-10mg |
4-Ethylphenyl hydrogen sulfate |
85734-98-1 | 97% | 10mg |
$35.0 | 2025-04-16 | |
| Ambeed | A1155177-25mg |
4-Ethylphenyl hydrogen sulfate |
85734-98-1 | 97% | 25mg |
$62.0 | 2025-04-16 |
Phenol, 4-ethyl-, hydrogen sulfate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
85734-98-1 (Phenol, 4-ethyl-, hydrogen sulfate) Related Products
- 102338-86-3(1,3-Benzenediol,5-pentadecyl-, 1,3-bis(hydrogen sulfate))
- 857283-05-7(Bisphenol A Bissulfate Diammonium Salt)
- 425408-51-1(Hydroxy Tyrosol 4-Sulfate)
- 79812-58-1(Sulfuric acid, mono(4-methylphenyl) ester, sodium salt (1:1))
- 30223-92-8(Phenol,4-(2-aminoethyl)-, 1-(hydrogen sulfate))
- 10040-44-5(Bisphenol A Bissulfate Disodium Salt)
- 1322-83-4(Phenol, nonyl-,1-(hydrogen sulfate))
- 847696-37-1(Bisphenol A Monosulfate Sodium Salt)
- 114991-27-4(1,4-Benzenediol,2,6-bis(1-methylethyl)-, 4-(hydrogen sulfate))
- 91978-69-7(p-Methylphenyl potassium sulfate)
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